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Compound of Interest

Compound Name: Galanin (1-30), human

Cat. No.: B8083213 Get Quote

Technical Support Center: Galanin (1-30) Human
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and dissolving Galanin (1-30) human, along with

troubleshooting guides and FAQs for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving lyophilized Galanin (1-30) human?

A1: For most in vitro applications, sterile, deionized water is the recommended solvent.[1][2]

Some suppliers suggest that sonication may be necessary to fully dissolve the peptide.[3][4]

For in vivo studies or if you encounter solubility issues, alternative solvents or formulations may

be required.

Q2: What is the optimal storage condition for Galanin (1-30) human?

A2: Lyophilized Galanin (1-30) human should be stored at -20°C for long-term stability.[1][5]

Once reconstituted, it is recommended to prepare aliquots to avoid repeated freeze-thaw

cycles and store them at -20°C for up to one month.[1] For short-term storage of a few days,

the reconstituted solution can be kept at 4°C.[6]

Q3: What are the known receptors for Galanin (1-30) human and their primary signaling

pathways?
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A3: Galanin (1-30) human is an agonist for three G protein-coupled receptors: GalR1, GalR2,

and GalR3.[1][7]

GalR1 and GalR3: Primarily couple to Gi/o proteins, leading to the inhibition of adenylyl

cyclase and a decrease in intracellular cyclic AMP (cAMP).[1][8]

GalR2: Mainly couples to Gq/11 proteins, which activates phospholipase C (PLC), resulting

in the production of inositol triphosphate (IP3) and diacylglycerol (DAG). This cascade leads

to an increase in intracellular calcium ([Ca2+]) and activation of protein kinase C (PKC).[1][8]

[9] GalR2 can also couple to other G proteins and activate the MAPK/ERK pathway.[4][7]

Q4: Is Galanin (1-30) human stable at room temperature?

A4: The lyophilized peptide is stable for shipping at ambient temperatures.[1][9] However, for

long-term storage, it is crucial to follow the recommended storage conditions (-20°C).

Reconstituted solutions should not be kept at room temperature for extended periods to

prevent degradation.
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Issue Potential Cause Recommended Solution

Difficulty Dissolving the

Peptide

The peptide may have formed

aggregates or the

concentration is too high. The

salt form of the peptide can

also affect solubility.

Use a brief, gentle sonication

to aid dissolution.[3][4] Ensure

you are not exceeding the

recommended solubility limit

(e.g., 1 mg/mL in water).[1][4]

If issues persist, consider the

salt form of your peptide;

acetate salts are often more

soluble and preferred for

biological assays over TFA

salts.[10] In some specific

cases, for prepro-Galanin,

organic solvents like DMSO or

acetonitrile may be required.

[11]

Inconsistent Experimental

Results

Repeated freeze-thaw cycles

of the stock solution can lead

to peptide degradation. The

peptide may be aggregating in

your assay buffer.

Aliquot the stock solution after

the initial reconstitution to

minimize freeze-thaw cycles.

[6] Before use, ensure the

solution is at room temperature

and visually inspect for any

precipitates.[1] Consider

including additives like a low

concentration of a non-ionic

detergent (e.g., 0.05% Tween-

20) in your assay buffer to

prevent aggregation, but verify

compatibility with your specific

assay.[12]

Loss of Biological Activity Improper storage of the

lyophilized powder or

reconstituted solution. The

peptide may have degraded

over time.

Always store the lyophilized

peptide at -20°C and

reconstituted aliquots as

recommended.[1][5] It is best

to use freshly prepared

solutions for experiments
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whenever possible.[1] If you

suspect degradation, it is

advisable to use a fresh vial of

the peptide.

Precipitate Forms in Solution

The peptide has come out of

solution, possibly due to

changes in temperature, pH, or

buffer composition.

Before use, warm the solution

to room temperature and

gently vortex to see if the

precipitate redissolves.[1]

Centrifuge the vial before use

to pellet any insoluble material.

[6] Ensure the pH and ionic

strength of your buffer are

compatible with the peptide.

Quantitative Data Summary
Receptor Binding and Activity

Parameter GalR1 GalR2 Reference

Binding Affinity (Ki) ~1 nM ~1 nM [3][13]

EC50 (cAMP

Inhibition)
31.6 nM (rat) - [14]

EC50 (Inositol

Phosphate

Accumulation)

- 173.3 nM (rat) [14]

EC50 (Calcium

Mobilization)
51.81 nM 47 nM / 0.37 µM [15][16][17]
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Parameter Value Reference

Solubility in Water 0.5 - 1 mg/mL [1][2]

Lyophilized Storage -20°C (long-term) [1][5]

Reconstituted Solution Storage -20°C (up to 1 month) [1]

4°C (up to 1 week) [6]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Galanin (1-30)
Human

Centrifuge: Before opening, briefly centrifuge the vial to ensure all the lyophilized powder is

at the bottom.

Solvent Addition: Add the appropriate volume of sterile, deionized water to achieve the

desired stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved. Avoid

vigorous shaking.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots.

Storage: Store the aliquots at -20°C.

Protocol 2: In Vitro Calcium Mobilization Assay
This protocol is a general guideline for measuring GalR2 activation in a cell line stably

expressing the receptor (e.g., CHO-K1/GALR2).

Cell Seeding: Seed CHO-K1/GALR2 cells into a 96-well black, clear-bottom plate at an

appropriate density and allow them to adhere overnight.

Dye Loading: The next day, remove the culture medium and load the cells with a calcium-

sensitive fluorescent dye (e.g., Calcium-4) according to the manufacturer's instructions.
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Peptide Preparation: Prepare a serial dilution of Galanin (1-30) human in an appropriate

assay buffer (e.g., HBSS).

Stimulation and Measurement: Use a fluorescence plate reader (e.g., FLIPR) to measure the

baseline fluorescence, then add the Galanin (1-30) dilutions to the wells and immediately

begin recording the change in fluorescence over time, which indicates intracellular calcium

release.

Data Analysis: The change in relative fluorescent units (RFU) is plotted against the logarithm

of the Galanin (1-30) concentration to determine the EC50 value.[15]

Protocol 3: In Vitro cAMP Inhibition Assay
This protocol is a general guideline for measuring GalR1 or GalR3 activation.

Cell Transfection/Seeding: Use a cell line expressing GalR1 or GalR3 and a cAMP-

responsive reporter system (e.g., GloSensor). Seed the cells in a 96-well plate.

Peptide Stimulation: Pre-incubate the cells with varying concentrations of Galanin (1-30)

human for a short period (e.g., 5-15 minutes).

Adenylate Cyclase Activation: Stimulate the cells with a known adenylyl cyclase activator,

such as forskolin.

Signal Detection: Measure the luminescence or fluorescence signal, which will be inversely

proportional to the level of cAMP inhibition by Galanin (1-30).

Data Analysis: Plot the signal against the logarithm of the Galanin (1-30) concentration to

determine the IC50 value.
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Caption: A general experimental workflow for in vitro studies using Galanin (1-30) human.
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Caption: Simplified signaling pathway for GalR1 and GalR3 receptors.
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Caption: Simplified signaling pathway for the GalR2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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